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Compound of Interest

Compound Name: 1,3-Dinitroglycerin-d5

Cat. No.: B12387570 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of commercially available Certified

Reference Materials (CRMs) for the primary metabolites of dinitroglycerin: 1,2-dinitroglycerin

and 1,3-dinitroglycerin. The selection of high-quality, reliable CRMs is critical for the accurate

quantification and validation of analytical methods in pharmaceutical research, clinical

toxicology, and drug development. This document outlines the key characteristics of available

CRMs, details a representative analytical methodology, and illustrates the metabolic pathway of

nitroglycerin.

Comparison of Certified Reference Materials
The following tables summarize the specifications of dinitroglycerin metabolite CRMs available

from prominent suppliers. While direct, side-by-side experimental comparisons of performance

are not publicly available from the manufacturers, this guide presents the product information

as provided by each supplier to facilitate an informed selection based on your specific

analytical needs.
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Supplier
Product
Number

Concentrati
on

Solvent Format Storage

Cerilliant

(Merck)
D-010-1ML[1] 1.0 mg/mL Acetonitrile 1 mL ampule -20°C[1]

Cerilliant

(Merck)

D-002-1ML[2]

[3]
100 µg/mL Acetonitrile 1 mL ampule Freeze[3]

USP 1213148[2][4] Not specified Not specified
2 ampules x

1 mL
Not specified

AccuStandar

d
Not available Not available Not available Not available Not available

1,3-Dinitroglycerin Certified Reference Materials
Supplier

Product
Number

Concentrati
on

Solvent Format Storage

Cerilliant

(Merck)

D-011-1ML[5]

[6]
1.0 mg/mL Acetonitrile 1 mL ampule Freeze[6]

Cerilliant

(Merck)
D-003-1ML 100 µg/mL Acetonitrile 1 mL ampule Not specified

USP 1213159[7] Not specified Not specified
2 ampules x

1 mL
Not specified

AccuStandar

d

M-8330-ADD-

34[8]
100 µg/mL

Methanol:Ace

tonitrile

(50:50)

1 mL
Freeze (<-10

°C)[8]

Documentation and Certification
The level and type of documentation provided with a CRM are crucial indicators of its quality

and traceability.

Cerilliant (Merck): Cerilliant provides a comprehensive Certificate of Analysis (CoA) for its

CRMs.[9][10] This document typically includes the certified concentration with its uncertainty,
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traceability to NIST standards, and details of the analytical methods used for

characterization.[10] The CoAs often feature spectral data and information on the

homogeneity and stability of the material.[9] Cerilliant is accredited to ISO 17034 and

ISO/IEC 17025, ensuring a high level of quality management.[10]

USP (United States Pharmacopeia): USP provides a "USP Certificate" with its reference

standards.[11] This document confirms that the material is suitable for use in official USP-NF

monograph tests and assays.[12] However, USP generally does not provide a detailed

Certificate of Analysis with specific characterization data in the same way that CRM

producers accredited to ISO standards do.[11][12] The intended use is for qualitative and

quantitative purposes as defined by the specific USP monograph.[12]

AccuStandard: AccuStandard is a certified reference material producer and provides a

Certificate of Analysis with its products. Their 1,3-Dinitroglycerin is classified as a Certified

Reference Material.[8]

Metabolic Pathway of Nitroglycerin
Nitroglycerin undergoes metabolism in the body, primarily through the action of the

mitochondrial aldehyde dehydrogenase (mtALDH) enzyme, to form its active metabolites, 1,2-

dinitroglycerin and 1,3-dinitroglycerin. These metabolites are then further metabolized to

mononitrates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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